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Compound of Interest

Compound Name: (-)-Strigolactone GR24

Cat. No.: B1145139 Get Quote

(-)-Strigolactone GR24, a synthetic analog of strigolactones, is a valuable tool in plant biology

and agricultural research.[1] Proper disposal of this compound is crucial for laboratory safety

and environmental protection. While specific, validated protocols for the chemical neutralization

of (-)-Strigolactone GR24 are not readily available in public literature, a safe and compliant

disposal procedure can be established by adhering to general principles of hazardous waste

management and considering the chemical nature of the compound. This guide provides

essential information and a step-by-step operational plan for the proper disposal of (-)-
Strigolactone GR24.

Essential Safety and Handling Information
Before proceeding with disposal, it is imperative to be familiar with the handling and storage

requirements for (-)-Strigolactone GR24. The following table summarizes key safety and

storage information.
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Parameter Information Source(s)

Storage Temperature

Short-term (days to weeks) at

0-4°C; Long-term (months to

years) at -20°C.

[2][3]

Storage Conditions

Store in a dry, dark, and well-

ventilated place. Keep the

container tightly closed and

away from incompatible

materials.

[4]

Handling Precautions

Handle in a well-ventilated

area. Wear suitable protective

clothing, gloves, and eye/face

protection. Avoid formation of

dust and aerosols.

[4]

Known Hazards

While some safety data sheets

indicate no available data for

specific pictograms or hazard

statements, it is prudent to

treat the compound as

potentially hazardous. Avoid

contact with skin and eyes.

[4]

Chemical Class

Belongs to the class of

sesquiterpene lactones.

Lactones are susceptible to

hydrolysis, particularly in non-

neutral aqueous solutions.

[3][5]

Operational Plan for Disposal
The disposal of (-)-Strigolactone GR24 should be approached as a hazardous chemical waste

process. The following step-by-step procedure ensures that the disposal is handled safely and

in compliance with institutional and regulatory standards.

Step 1: Initial Assessment and Consultation
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Review Institutional Policies: Before initiating any disposal procedure, consult your

institution's Environmental Health & Safety (EHS) guidelines for chemical waste

management.

Contact EHS Officer: Inform your designated EHS officer about the intent to dispose of (-)-
Strigolactone GR24. Provide them with the Safety Data Sheet (SDS) if available, and

inquire about specific collection and disposal procedures.

Waste Classification: In consultation with the EHS department, classify the waste. Based on

its chemical structure (a lactone) and the lack of comprehensive hazard data, it should be

treated as a hazardous chemical waste.

Step 2: Preparing the Waste for Collection

Solid Waste:

Collect any unused or expired (-)-Strigolactone GR24 solid compound in its original

container or a clearly labeled, compatible chemical waste container.

Contaminated materials such as personal protective equipment (gloves, lab coats), weigh

boats, and absorbent paper should be collected in a dedicated, sealed plastic bag or

container labeled as "(-)-Strigolactone GR24 Contaminated Debris."

Liquid Waste (Solutions):

If (-)-Strigolactone GR24 is in a solvent, do not dispose of it down the drain.

Collect the solution in a designated, leak-proof, and chemically resistant waste container.

The container must be clearly labeled with "Hazardous Waste," the full chemical name "(-)-
Strigolactone GR24," the solvent used, and the approximate concentration.

Empty Containers:

Thoroughly rinse empty containers that held (-)-Strigolactone GR24 with a suitable

solvent (e.g., acetone or ethanol).

Collect the rinsate as hazardous liquid waste.
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Once cleaned, the container can be disposed of according to your institution's guidelines

for empty chemical containers. Often, this involves defacing the label and placing it in a

designated glass or plastic recycling bin.

Step 3: Labeling and Storage Prior to Disposal

Proper Labeling: Ensure all waste containers are accurately and clearly labeled. The label

should include:

The words "Hazardous Waste"

The full chemical name: (-)-Strigolactone GR24

The associated hazards (e.g., "Irritant," "Handle with Care")

The accumulation start date

The laboratory or principal investigator's name and contact information

Secure Storage: Store the labeled waste containers in a designated satellite accumulation

area within the laboratory. This area should be secure, well-ventilated, and away from

general laboratory traffic.

Step 4: Arranging for Professional Disposal

Schedule a Pickup: Follow your institution's procedure to schedule a hazardous waste

pickup with the EHS department or their contracted waste disposal service.[6]

Documentation: Complete any required waste disposal forms or manifests as instructed by

your EHS department.

Logical Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of (-)-
Strigolactone GR24.
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Start: Disposal of
(-)-Strigolactone GR24

Consult Institutional EHS
for specific guidelines.

Assess Waste Type

Solid Waste
(Pure compound, contaminated debris)

Solid

Liquid Waste
(Solutions, rinsate)

Liquid

Containerize in a labeled,
sealed waste container.

Containerize in a labeled,
leak-proof waste container.

Store in designated
Satellite Accumulation Area.

Arrange for pickup by
EHS or licensed disposal service.

End: Proper Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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